(2-Methoxy-5-methylphenyl)methanamine

• IUPAC Name: (2-methoxy-5-methylphenyl)methanamine
• InChI: InChI=1S/C9H13NO/c1-7-3-4-9(11-2)8(5-7)6-10/h3-5H,6,10H2,1-2H3
• InChI Key: XQXMDYVBIZPDHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)CN
• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• CAS RN: 7383-12-2

Description

Synthesis Analysis

The synthesis of methanamine derivatives is a topic of interest in several papers. For instance, a novel series of 1-(2-phenoxyphenyl)methanamines with selective dual 5-HT and NA reuptake pharmacology was disclosed, indicating the potential for these compounds in therapeutic applications . Another paper describes the synthesis of a compound through a reaction involving 2-hydroxy-3-methoxy-1-benzaldehyde and 2-chlorobenzylamine, which could be analogous to the synthesis of "(2-Methoxy-5-methylphenyl)methanamine" . Additionally, the synthesis of N,N-dibenzyl-1-(1-[(4-methyl-2-phenyl-4,5-dihydrooxazol-4-yl)methyl)]-1H-1,2,3-triazol-4-yl)methanamine through 1,3-dipolar cycloaddition reaction is reported, showcasing the versatility of methanamine derivatives synthesis .

Molecular Structure Analysis

The molecular structure of methanamine derivatives is characterized using various spectroscopic techniques. For example, the structure of (E)-2-[(2-chlorobenzylimino)methyl]methoxyphenol was examined crystallographically, providing detailed information about the molecular geometry and crystal packing . Similarly, the structure of another derivative was established based on NMR spectroscopy, elemental analysis, and MS data . These studies highlight the importance of structural analysis in understanding the properties of methanamine derivatives.

Chemical Reactions Analysis

The chemical reactivity of methanamine derivatives can be inferred from the synthesis methods and the reactions they undergo. For instance, the reaction of p-Toluic hydrazide and glycine to synthesize 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine indicates the potential for condensation reactions in the formation of these compounds . The novel synthesis of benzofuran- and indol-2-yl-methanamine derivatives also demonstrates the reactivity of methanamine derivatives under different conditions .

Physical and Chemical Properties Analysis

The physical and chemical properties of methanamine derivatives are crucial for their potential applications. The efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid, a component of a potent dopamine and serotonin receptor antagonist, showcases the relevance of these compounds in drug design . Theoretical and experimental studies on the electronic structure and intramolecular proton transfer of tautomers of a methanamine derivative provide insights into the electronic properties and stability of these compounds . Lastly, the design of 1-(1-benzoylpiperidin-4-yl)methanamine derivatives as biased agonists of serotonin 5-HT1A receptors with robust antidepressant-like activity highlights the importance of understanding the physical and chemical properties for pharmacological applications .

Safety and Hazards

“(2-Methoxy-5-methylphenyl)methanamine” is classified as dangerous. It is harmful if swallowed and may cause an allergic skin reaction. It also causes serious eye irritation. The compound is toxic to aquatic life and can have long-lasting effects.

Synthesis routes and methods

Procedure details

2-Methoxy-5-methylbenzamide was treated in the same manner as the reduction shown in Reference Example 2 and further treated with 4 M hydrogen chloride/ethyl acetate solution to obtain 2-methoxy-5-methylbenzylamine. F: 152.